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Compound of Interest

Compound Name: Anisole chromium tricarbonyl

Cat. No.: B078597 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Anisole chromium tricarbonyl, a compound valued for its

applications in organic synthesis.[1] By adhering to these procedural steps, you can minimize

risks and ensure the integrity of your work.

Immediate Safety and Handling Protocols
Anisole chromium tricarbonyl is harmful if inhaled, comes into contact with skin, or is

swallowed. It is crucial to handle this chemical with care in a well-ventilated area, preferably

within a fume hood.[2] Avoid creating dust and direct contact with the substance.[3]

Personal Protective Equipment (PPE):

Proper PPE is your first line of defense against exposure. The following table summarizes the

necessary protective gear.
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PPE Category Item
Specifications and
Recommendations

Eye/Face Protection
Safety Glasses with Side

Shields or Chemical Goggles

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[3]

Skin Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended.[2] Ensure

gloves are appropriate for the

duration and frequency of

contact.

Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[3] A lab coat or

overalls should be worn.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 Approved

Respirator

Use if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[3]

Exposure and First Aid:

In the event of exposure, immediate action is critical.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC315540010&productDescription=BENZENE+CHROMIUM+TRICARBONY+1G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b078597
https://www.fishersci.com/store/msds?partNumber=AC315540010&productDescription=BENZENE+CHROMIUM+TRICARBONY+1G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC315540010&productDescription=BENZENE+CHROMIUM+TRICARBONY+1G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If not breathing,

provide artificial respiration. Seek medical

attention.[3]

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[3] Remove contaminated

clothing.

Eye Contact

Rinse immediately with plenty of water for at

least 15 minutes, including under the eyelids.

Seek medical attention.[3]

Ingestion
Wash out the mouth with water if the person is

conscious. Call a physician.

Operational and Disposal Plan
A systematic approach to handling and disposal is essential for laboratory safety and

environmental protection.

Receiving and Storage:

Upon receipt, inspect the container for any damage. Store Anisole chromium tricarbonyl in a

tightly closed container in a cool, dry, and well-ventilated place.[3]

Handling and Experimental Workflow:

The following diagram illustrates the standard workflow for handling Anisole chromium
tricarbonyl in a laboratory setting.
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Workflow for handling Anisole chromium tricarbonyl.
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Disposal:

Waste containing Anisole chromium tricarbonyl must be treated to oxidize the chromium(0)

to the less toxic chromium(III).[2] Treat the waste with aqueous hydrogen peroxide (H₂O₂).[2]

Following treatment, dispose of the contents and container in accordance with local, regional,

national, and international regulations at an approved waste disposal plant.[3][4] Do not

dispose of with household garbage or allow the product to reach the sewage system.[4]

Quantitative Safety Data
While specific occupational exposure limits (OELs) for Anisole chromium tricarbonyl are not

established by major regulatory bodies, adherence to the handling procedures outlined above

is crucial to minimize exposure.

Parameter Value

Occupational Exposure Limits (OELs) Not established.

Hazard Codes Xn (Harmful).[1]

Risk Statements
R20/21/22 (Harmful by inhalation, in contact

with skin and if swallowed).

Safety Statements S36 (Wear suitable protective clothing).[1]

By integrating these safety protocols and operational plans into your laboratory's standard

procedures, you can foster a secure research environment and build a culture of safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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